molecular formula C9H5BrF3N3O2 B6274737 2,2,2-trifluoroethyl N-(5-bromo-6-cyanopyridin-2-yl)carbamate CAS No. 2138288-74-9

2,2,2-trifluoroethyl N-(5-bromo-6-cyanopyridin-2-yl)carbamate

Cat. No.: B6274737
CAS No.: 2138288-74-9
M. Wt: 324.1
InChI Key:
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Description

The compound “2,2,2-trifluoroethyl N-(5-bromo-6-cyanopyridin-2-yl)carbamate” is a chemical compound with the molecular formula C9H8BrF3N2O2 . It has a molecular weight of 313.07 .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2,2,2-trifluoroethyl N-(5-bromo-6-cyanopyridin-2-yl)carbamate involves the reaction of 5-bromo-6-cyanopyridin-2-amine with 2,2,2-trifluoroethyl chloroformate in the presence of a base to form the desired product.", "Starting Materials": [ "5-bromo-6-cyanopyridin-2-amine", "2,2,2-trifluoroethyl chloroformate", "Base (e.g. triethylamine)" ], "Reaction": [ "Step 1: Dissolve 5-bromo-6-cyanopyridin-2-amine in a suitable solvent (e.g. DMF, DMSO).", "Step 2: Add a base (e.g. triethylamine) to the reaction mixture.", "Step 3: Slowly add 2,2,2-trifluoroethyl chloroformate to the reaction mixture while stirring at room temperature.", "Step 4: Heat the reaction mixture to reflux for several hours.", "Step 5: Cool the reaction mixture and filter the precipitated product.", "Step 6: Wash the product with a suitable solvent (e.g. ethanol) and dry under vacuum.", "Step 7: Purify the product by recrystallization or chromatography." ] }

2138288-74-9

Molecular Formula

C9H5BrF3N3O2

Molecular Weight

324.1

Purity

95

Origin of Product

United States

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